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Compound of Interest

Compound Name: Boc-7-methyl-DL-tryptophan

Cat. No.: B1390404

An In-depth Technical Guide to Boc-7-methyl-DL-tryptophan (CAS: 1219333-83-1) for
Advanced Research and Drug Development

Introduction

In the landscape of modern medicinal chemistry and peptide synthesis, the use of non-
canonical amino acids (ncAASs) is a cornerstone for developing novel therapeutics with
enhanced properties. Among these, tryptophan derivatives are of significant interest due to the
unique steric and electronic properties of the indole side chain. This guide focuses on Boc-7-
methyl-DL-tryptophan, a key building block for introducing a methylated indole moiety into
peptides and other complex molecules. The 7-methyl modification can profoundly influence a
molecule's hydrophobicity, conformational preferences, and metabolic stability, making it a
valuable tool for drug discovery professionals.

The tert-butyloxycarbonyl (Boc) protecting group is essential for the stepwise construction of
peptides, preventing the highly reactive a-amino group from engaging in unwanted side
reactions during coupling steps.[1] Its stability under a wide range of conditions and its facile
removal under mild acidic conditions have cemented its role as a workhorse protecting group in
organic synthesis.[1][2] This document serves as a technical resource for researchers and
scientists, providing detailed insights into the properties, synthesis, and applications of Boc-7-
methyl-DL-tryptophan.

Physicochemical Properties and Identification

Accurate identification and understanding of the physicochemical properties of a reagent are
fundamental to its successful application in any experimental workflow. Boc-7-methyl-DL-
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tryptophan is a derivative of the essential amino acid tryptophan, featuring a methyl group at
the 7-position of the indole ring and a Boc protecting group on the a-amino nitrogen.[3]

Property Data Reference(s)
CAS Number 1219333-83-1 [4][5]
Molecular Formula C17H22N204 [3][6]
Molecular Weight 318.38 g/mol [6]
2-(tert-
butoxycarbonylamino)-3-(7-
IUPAC Name _ _
methyl-1H-indol-3-yl)propanoic
acid
Appearance White to off-white powder [7]
Purity Typically 295% [8]
N Store at -20°C for long-term
Storage Conditions [8]

stability

Synthesis and Purification

The synthesis of Boc-7-methyl-DL-tryptophan is typically achieved through the N-protection
of the parent amino acid, 7-methyl-DL-tryptophan. The precursor, 7-methyl-DL-tryptophan, is
itself a valuable amino acid derivative known to be a key precursor in the biosynthesis of some
non-ribosomal peptide antibiotics.[9][10] The direct, regioselective C7-methylation of a
protected tryptophan is challenging due to the multiple reactive sites on the indole ring, making
the use of 7-methylindole as a starting material a more common strategy in broader synthetic
approaches.[11][12]

The most common and robust method for installing the Boc group is the reaction of the amino
acid with di-tert-butyl dicarbonate (Boc20) under basic conditions.[1]

Synthetic Workflow Diagram
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Step 1: N-Boc Protection

Di-tert-butyl dicarbonate (Boc20)
7-methyl-DL-tryptophan 1M Sodium Hydroxide (NaOH)
Dioxane/Water

Dissolution & Basification
Nucleophilic Acyl Substitution
(Formation of Carbamate)

Reaction Completion

Step 2: Worku%& Purification
Acidification (aq. HCI)
Extraction (Ethyl Acetate)

l

Glash Column Chromatographa

Boc-7-methyl-DL-tryptophan
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Solid Support Resin
(e.g., Merrifield)

Deprotection:
Remove Fmoc/Boc from N-terminus

Coupling:
Add Boc-7-Me-DL-Trp
+ Activating Agents (e.g., DCC)

-~ Repeat Cycle for N
\\ Next Amino Acid //'

e ———

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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